Cas no 2098069-77-1 (2-(1-ethyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)ethan-1-amine)

• Product Name: 2-(1-ethyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)ethan-1-amine
• CAS No: 2098069-77-1
• MF: C₈H₁₂F₃N₃
• MW: 207.19619178772
• CID: 5726332
• PubChem ID: 121210691
• Update Time: 2023-10-27

2-(1-ethyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2098069-77-1
• 2-(1-ethyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)ethan-1-amine
• AKOS026720772
• 2-[2-ethyl-5-(trifluoromethyl)pyrazol-3-yl]ethanamine
• F2198-0226

• Inchi： 1S/C8H12F3N3/c1-2-14-6(3-4-12)5-7(13-14)8(9,10)11/h5H,2-4,12H2,1H3
• InChI Key： PYCATWOSSRERKU-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CCN)N(CC)N=1)(F)F

Computed Properties

• Exact Mass: 207.09833188g/mol
• Monoisotopic Mass: 207.09833188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.8Ų